Cas no 2679948-44-6 (tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate)

• Product Name: tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate
• CAS No: 2679948-44-6
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 5619158
• PubChem ID: 165925670
• Update Time: 2025-06-30

tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679948-44-6
• EN300-28308941
• tert-butyl N-[(2S,3R)-1-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butan-2-yl]carbamate
• tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate

• Inchi： 1S/C13H24N2O5/c1-6-7-19-11(17)14-9(2)10(8-16)15-12(18)20-13(3,4)5/h6,9-10,16H,1,7-8H2,2-5H3,(H,14,17)(H,15,18)/t9-,10-/m1/s1
• InChI Key： IMMDRPWPIWBGLE-NXEZZACHSA-N
• SMILES： O(C(N[C@H](CO)[C@@H](C)NC(=O)OCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.9Ų

Additional information on tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate

Recent Advances in the Study of tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate (CAS: 2679948-44-6)

The compound tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate (CAS: 2679948-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral building block is pivotal in the synthesis of complex molecules, particularly in the development of peptide-based therapeutics and protease inhibitors. Recent studies have highlighted its utility in the construction of novel drug candidates, owing to its unique stereochemical properties and functional group compatibility.

One of the key areas of research involving this compound is its application in the synthesis of HIV protease inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate exhibit potent inhibitory activity against HIV-1 protease, with IC50 values in the nanomolar range. The study further elucidated the structural basis for this activity, revealing that the (2S,3R) configuration is critical for binding to the protease active site.

In addition to its antiviral applications, this compound has also been explored in the context of cancer therapeutics. A recent preprint on bioRxiv detailed the use of tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate as a precursor for the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway. The researchers reported that the compound's allyloxycarbonylamino group facilitates efficient conjugation with other pharmacophores, enabling the development of hybrid molecules with enhanced bioavailability and target specificity.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate have been reported. A 2024 paper in *Organic Process Research & Development* described an optimized catalytic asymmetric synthesis route, achieving >99% enantiomeric excess (ee) and yields exceeding 85%. This methodological improvement addresses previous challenges related to racemization and low throughput, making the compound more accessible for industrial-scale applications.

Looking ahead, the versatility of tert-butyl N-(2S,3R)-1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butan-2-ylcarbamate positions it as a valuable tool in drug discovery. Ongoing research is investigating its potential in targeted protein degradation (e.g., PROTACs) and as a scaffold for covalent inhibitors. However, challenges remain in optimizing its metabolic stability and in vivo pharmacokinetics, which will be critical for translational success.